Cas no 870966-68-0 (Pyrrolidine, 1-(4,8-dinitro-1-naphthalenyl)-)

• Product Name: Pyrrolidine, 1-(4,8-dinitro-1-naphthalenyl)-
• CAS No: 870966-68-0
• MF: C₁₄H₁₃N₃O₄
• MW: 287.270723104477
• CID: 659371
• PubChem ID: 71413461
• Update Time: 2025-04-19

Pyrrolidine, 1-(4,8-dinitro-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-(4,8-dinitro-1-naphthalenyl)-
• 1-(4,8-dinitronaphthalen-1-yl)pyrrolidine
• 870966-68-0
• SCHEMBL4880599
• DTXSID60832985

• Inchi： 1S/C14H13N3O4/c18-16(19)11-6-7-12(15-8-1-2-9-15)14-10(11)4-3-5-13(14)17(20)21/h3-7H,1-2,8-9H2
• InChI Key： IJUCRPUKOUBNDI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C(=CC=C(C=21)N1CCCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 287.09060590g/mol
• Monoisotopic Mass: 287.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 94.9Ų